Cas no 31827-08-4 (Carbamic acid, (2-methylphenyl)-, phenyl ester)

Carbamic acid, (2-methylphenyl)-, phenyl ester structure
31827-08-4 structure
Product Name:Carbamic acid, (2-methylphenyl)-, phenyl ester
CAS No:31827-08-4
MF:C14H13NO2
MW:227.258523702621
CID:1448940
PubChem ID:4454832
Update Time:2025-04-20

Carbamic acid, (2-methylphenyl)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (2-methylphenyl)-, phenyl ester
    • phenyl N-(2-methylphenyl)carbamate
    • AKOS008916685
    • DTXSID50403461
    • SCHEMBL8177930
    • PHENYL N-(O-TOLYL)CARBAMATE
    • 31827-08-4
    • phenyl-N-(2-methylphenyl)carbamate
    • Inchi: 1S/C14H13NO2/c1-11-7-5-6-10-13(11)15-14(16)17-12-8-3-2-4-9-12/h2-10H,1H3,(H,15,16)
    • InChI Key: YDIDYQBGPNARLI-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=CC=1C)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 227.09469
  • Monoisotopic Mass: 227.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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